1-(2-(Furan-3-yl)-2-thiomorpholinoethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H25N3O2S/c26-22(23-14-18-6-3-5-17-4-1-2-7-20(17)18)24-15-21(19-8-11-27-16-19)25-9-12-28-13-10-25/h1-8,11,16,21H,9-10,12-15H2,(H2,23,24,26)
• InChI Key: RBMZTKYLBBBNCF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)NCC2=CC=CC3=CC=CC=C32)C4=COC=C4
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

1-(2-(Furan-3-yl)-2-thiomorpholinoethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthetic Chemistry Applications

The compound has been involved in the synthesis of novel pyridine and naphthyridine derivatives, showcasing its utility in constructing complex heterocyclic structures. Abdelrazek et al. (2010) demonstrated that derivatives of the compound undergo dimerization reactions in ethanol, leading to the formation of various pyridinylidene and naphthyridinyl derivatives, highlighting its versatility in synthetic organic chemistry Abdelrazek et al., 2010.

Crystal Structure and DFT Studies

Research conducted by Sun et al. (2021) involved the synthesis of a structurally similar compound, 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, and its crystal structure was analyzed. The study provided insights into the molecular and crystal structures of such compounds, with DFT calculations aiding in understanding their stability and conformational preferences Sun et al., 2021.

Conformational Adjustments and Self-Assembly

Phukan and Baruah (2016) explored the conformational adjustments in synthons of urea and thiourea-based assemblies, including compounds with a naphthalen-1-yl group. Their work highlighted the importance of intramolecular hydrogen bonding and its influence on the self-assembly and polymorphism of such compounds Phukan & Baruah, 2016.

Fluorescence and Chemosensor Applications

A study by Cho et al. (2003) on a naphthalene urea derivative showcased its unique absorption and fluorescence properties upon interaction with fluoride ions, suggesting potential applications in the development of chemosensors and fluorescence-based detection systems Cho et al., 2003.

Coordination Chemistry and Sensing Properties

Aragoni et al. (2021) investigated the coordination and sensing properties of a simple fluorescent urea derivative towards anions and metal ions, highlighting the compound's potential in developing new sensors for environmental and analytical applications Aragoni et al., 2021.